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Compound of Interest

Compound Name:
2-Methyl-4-

(trifluoromethoxy)phenol

Cat. No.: B144101 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-4-(trifluoromethoxy)phenol
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methyl-4-(trifluoromethoxy)phenol
(CAS No. 175277-76-6) was found. The following safety and handling information is based on

data from structurally similar compounds, including p-(Trifluoromethoxy)phenol, 2-

(Trifluoromethyl)phenol, and 2-Methoxy-4-methylphenol. It is imperative to handle this chemical

with caution and to conduct a thorough risk assessment before use.

Immediate Safety and Hazard Information
2-Methyl-4-(trifluoromethoxy)phenol is anticipated to be harmful if swallowed, cause skin

irritation, and result in serious eye irritation or damage.[1] It may also cause respiratory

irritation.[2] This compound may be sensitive to air, light, and moisture and could be a

combustible liquid.[3][4]

First Aid:

If Swallowed: Rinse mouth and do NOT induce vomiting. Immediately call a poison center or

doctor.[3][4]
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If on Skin: Immediately remove all contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical attention.[3][1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical advice from an

ophthalmologist.[1][4]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure personal safety.

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

should be worn over goggles

for maximum protection.[5][4]

Hand Protection Chemical-Resistant Gloves

Inspect gloves before use.

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[5][6]

Body Protection Laboratory Coat

Wear a lab coat and long-

sleeved clothing to prevent

skin exposure.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

To be used if working outside

of a fume hood or if ventilation

is inadequate.[2][4]
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Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is critical. Always handle 2-Methyl-4-
(trifluoromethoxy)phenol in a properly functioning chemical fume hood.

Preparation:

Designate a specific area within a certified chemical fume hood for the procedure.

Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

Assemble and inspect all required PPE as detailed in the table above.

Bring all necessary chemicals, reagents, and laboratory equipment into the fume hood.

Handling:

Don all required personal protective equipment before opening the chemical container.

Avoid breathing vapors, mist, or gas.[5][2]

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke when using this product.[3][1]

Keep the container tightly closed when not in use.[3][2]

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[3][4] The compound may require storage under an inert atmosphere.

[1]

Spill and Waste Disposal:

In case of a spill, evacuate the area and ensure adequate ventilation.[1][5]

Absorb the spill with an inert material (e.g., Chemizorb®) and collect it in a suitable, closed

container for disposal.[1][4]

Do not let the product enter drains.[1][6]
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Dispose of waste material and contaminated packaging at an approved waste disposal plant.

[3][1] Handle uncleaned containers as you would the product itself.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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